7-[(1,3-Thiazol-2-ylamino)-2-thienylmethyl]quinolin-8-ol

Specification

• Molecular Formula: C17H13N3OS2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 7-[(1,3-thiazol-2-ylamino)-thiophen-2-ylmethyl]quinolin-8-ol
• Standard InChI: InChI=1S/C17H13N3OS2/c21-16-12(6-5-11-3-1-7-18-14(11)16)15(13-4-2-9-22-13)20-17-19-8-10-23-17/h1-10,15,21H,(H,19,20)
• Standard InChI Key: HPWSXGGWTUPJSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C(C=C2)C(C3=CC=CS3)NC4=NC=CS4)O)N=C1

Introduction

7-[(1,3-Thiazol-2-ylamino)-2-thienylmethyl]quinolin-8-ol is a complex organic compound featuring a unique structural arrangement that combines quinoline, thiazole, and thiophene rings. This compound is notable for its potential applications in various fields, including pharmaceuticals and materials science, due to its intriguing molecular architecture.

Physical and Chemical Characteristics

• Molecular Formula: Not explicitly provided in the available sources, but can be deduced from its structure.

• Solubility and Stability: Specific data on solubility and stability are not available, but compounds with similar structures often exhibit moderate solubility in organic solvents.

Biological Activity

Although direct biological activity data for 7-[(1,3-Thiazol-2-ylamino)-2-thienylmethyl]quinolin-8-ol are scarce, related compounds have shown promising results in various biological assays. For instance, quinoline derivatives are known for their antimalarial, antibacterial, and anticancer properties, while thiazole derivatives have been explored for their anticancer and antimicrobial activities.

Anticancer Potential

Compound Type	Cell Line	IC50 (μg/mL)
Quinoline Derivatives	Various Cancer Cells	Varies
Thiazole Derivatives	Fibroblast and Cancer Cells	Varies

Potential Applications

Given its structural complexity and the known activities of similar compounds, 7-[(1,3-Thiazol-2-ylamino)-2-thienylmethyl]quinolin-8-ol may have potential applications in:

• Pharmaceuticals: As a lead compound for developing new drugs, particularly in oncology or infectious diseases.

• Materials Science: Its unique structure could be exploited in the design of novel materials with specific optical or electronic properties.

Future Directions

• Synthetic Optimization: Developing efficient synthesis routes to facilitate large-scale production.

• Biological Evaluation: Conducting comprehensive biological assays to determine its efficacy and safety profile.

• Material Science Investigations: Exploring its potential in materials science applications.

Given the current lack of specific data on this compound, future research should focus on these areas to unlock its full potential.